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Compound of Interest

Compound Name: GSK591

Cat. No.: B607853

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the recommended disposal
procedures for GSK591, a potent and selective inhibitor of protein arginine methyltransferase 5
(PRMT5). Adherence to these guidelines is essential for minimizing risks and maintaining a
secure research environment.

GSKb591 should be regarded as a hazardous material until comprehensive safety information
becomes available.[1] Standard laboratory safety protocols, including the use of personal
protective equipment (PPE), should be strictly followed. Avoid ingestion, inhalation, and contact
with eyes, skin, and clothing, and ensure thorough washing after handling.[1] For complete
safety information, users must consult the Safety Data Sheet (SDS) provided by the supplier to

their institution.[1]

Chemical and Physical Properties of GSK591

A summary of the key chemical and physical properties of GSK591 is presented below. This
information is critical for its safe handling and storage.
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Property Value

Synonyms EPZ015866, GSK3203591[1][2][3]
Molecular Formula C22H28N402[2]

Molecular Weight 380.5 g/mol [2]

Appearance Crystalline solid[1], white to beige powder[4]

Soluble in DMSO (=38 mg/mL), Ethanol (=15.4

Solubility mg/mL).[5] Insoluble in water.[3][5]
Storage Temperature 2-8°C[4][5] or -20°C[1][2]

Stability > 4 years when stored at -20°CJ[2]
Hazard Classification WGK 3 (hazardous for water)[4]

Step-by-Step Disposal Protocol for GSK591

The following protocol is based on general best practices for the disposal of hazardous
laboratory chemicals. Institutional and local regulations must always be followed.

Step 1: Waste Identification and Segregation
Proper segregation of waste is the first critical step to ensure safe and compliant disposal.

e Uncontaminated GSK591: Pure, unused GSK591 powder should be treated as hazardous
chemical waste.

» Contaminated Solid Waste: This category includes items such as gloves, pipette tips, bench
paper, and empty vials that have come into direct contact with GSK591. These should be
collected separately as solid hazardous waste.

o Contaminated Liquid Waste: This includes solutions containing GSK591, such as stock
solutions (e.g., dissolved in DMSO) and experimental media. This waste stream must be
collected as liquid hazardous waste.

Step 2: Waste Collection and Containment
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e Solid Waste:

o Place all contaminated solid waste into a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container should be kept closed except when adding waste.
e Liquid Waste:
o Collect all liquid waste containing GSK591 in a sealable, chemical-resistant container.
o Ensure the container is compatible with the solvents used (e.g., DMSO).
o Do not mix incompatible waste streams.
Step 3: Labeling of Waste Containers

Proper labeling is crucial for the safety of all personnel and for compliant disposal.

Clearly label all waste containers with "Hazardous Waste."

Identify the contents, including "GSK591" and any solvents or other chemicals present.

Indicate the approximate concentrations and volumes.

Include the date when the waste was first added to the container.

Step 4: Storage of Hazardous Waste

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure the storage area is well-ventilated and away from general laboratory traffic.
o Use secondary containment to prevent spills.

Step 5: Disposal and Removal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b607853?utm_src=pdf-body
https://www.benchchem.com/product/b607853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Follow all institutional procedures for waste manifest and pickup requests.

e Under no circumstances should GSK591 or its solutions be disposed of down the drain or in
the regular trash.

Experimental Workflow and Disposal Decision
Making

The following diagrams illustrate the general experimental workflow involving GSK591 and the
logical steps for its proper disposal.
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Caption: General experimental workflow with GSK591.
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Caption: Decision workflow for GSK591 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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